1-Fluoro-4-(2-fluoroethoxy)benzene

• Molecular Formula: C8H8F2O
• Molecular Weight: 158.14 g/mol
• IUPAC Name: 1-fluoro-4-(2-fluoroethoxy)benzene
• InChI: InChI=1S/C8H8F2O/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4H,5-6H2
• InChI Key: GRYWYAYHEFAXFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCF)F

Description

1-Fluoro-4-(2-fluoroethoxy)benzene is a useful research compound. Its molecular formula is C8H8F2O and its molecular weight is 158.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After adding 7.34 g of potassium carbonate and 8.31 g of 1-fluoro-2-iodoethane to a solution of 4.5 g of 4-fluorophenol in 50 ml of DMF, the mixture was stirred at room temperature for 27 hours. Water was added to the reaction mixture, and extraction was performed with diethyl ether. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate. The desiccating agent was filtered off and the filtrate was concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (ethyl acetate-heptane) to give the title compound (4.6 g) as a colorless liquid.